Cas no 676560-98-8 (2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)-)

• Product Name: 2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)-
• CAS No: 676560-98-8
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 387749
• PubChem ID: 16090855
• Update Time: 2025-04-19

2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)-
• (2S,5R)-1-(2-chloroacetyl)-5-prop-1-ynylpyrrolidine-2-carbonitrile
• DTXSID50582124
• QNLLFKOZWJRPAQ-IUCAKERBSA-N
• (2S,5R)-1-(chloroacetyl)-5-propynylpyrrolidine-2-carbonitrile
• SCHEMBL647079
• 676560-98-8
• (2S,5R)-1-(Chloroacetyl)-5-(prop-1-yn-1-yl)pyrrolidine-2-carbonitrile

• Inchi： 1S/C10H11ClN2O/c1-2-3-8-4-5-9(7-12)13(8)10(14)6-11/h8-9H,4-6H2,1H3/t8-,9-/m0/s1
• InChI Key： QNLLFKOZWJRPAQ-IUCAKERBSA-N
• SMILES： ClCC(N1[C@H](C#N)CC[C@@H]1C#CC)=O

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų